Cas no 20069-34-5 (3-phenyl-1,2,4-thiadiazole-5-thiol)

• Product Name: 3-phenyl-1,2,4-thiadiazole-5-thiol
• CAS No: 20069-34-5
• MF: C₈H₆N₂S₂
• MW: 194.276638507843
• CID: 1391485
• PubChem ID: 2795839
• Update Time: 2025-11-02

3-phenyl-1,2,4-thiadiazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole-5(2H)-thione, 3-phenyl-
• 3-phenyl-2H-1,2,4-thiadiazole-5-thione
• EN300-49426
• 5-mercapto-3-phenyl-1,2,4-thiadiazole
• 1,2,4-Thiadiazole-5(4H)-thione, 3-phenyl-
• NAKQCFRTJSBUPT-UHFFFAOYSA-N
• 3-phenyl-1,2,4-thiadiazole-5-thiol
• Z586256262
• SCHEMBL2213825
• 3-phenyl-4H-1,2,4-thiadiazole-5-thione
• CS-0250047
• DTXSID10383811
• AKOS006228893
• 3-Phenyl-[1,2,4]thiadiazole-5-thiol
• 20069-34-5

• Inchi： 1S/C8H6N2S2/c11-8-9-7(10-12-8)6-4-2-1-3-5-6/h1-5H,(H,9,10,11)
• InChI Key： NAKQCFRTJSBUPT-UHFFFAOYSA-N
• SMILES： S1C(N=C(C2C=CC=CC=2)N1)=S

Computed Properties

• Exact Mass: 193.99738
• Monoisotopic Mass: 193.99724055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 24.39

Additional information on 3-phenyl-1,2,4-thiadiazole-5-thiol

Recent Advances in the Study of 3-phenyl-1,2,4-thiadiazole-5-thiol (CAS: 20069-34-5) in Chemical Biology and Pharmaceutical Research

The compound 3-phenyl-1,2,4-thiadiazole-5-thiol (CAS: 20069-34-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile biological activities and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and applications in drug discovery and development.

Recent studies have highlighted the unique structural features of 3-phenyl-1,2,4-thiadiazole-5-thiol, which contribute to its ability to interact with various biological targets. The compound's thiol and thiadiazole moieties are particularly noteworthy, as they enable it to participate in redox reactions and form stable complexes with metal ions. These properties make it a promising candidate for the development of novel antimicrobial, anticancer, and anti-inflammatory agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of 3-phenyl-1,2,4-thiadiazole-5-thiol against a panel of multidrug-resistant bacterial strains. The results demonstrated significant inhibitory activity, with minimum inhibitory concentrations (MICs) comparable to those of established antibiotics. The study also revealed that the compound disrupts bacterial cell membrane integrity, suggesting a potential mechanism of action.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the anticancer potential of 3-phenyl-1,2,4-thiadiazole-5-thiol. The researchers found that the compound induces apoptosis in cancer cells by activating the intrinsic mitochondrial pathway. Additionally, it exhibited selective cytotoxicity towards cancer cells while sparing normal cells, indicating a favorable therapeutic window.

The synthesis and optimization of 3-phenyl-1,2,4-thiadiazole-5-thiol derivatives have also been a focus of recent research. A 2022 study in the European Journal of Medicinal Chemistry reported the development of a series of analogs with enhanced pharmacokinetic properties. These analogs demonstrated improved solubility and bioavailability, addressing some of the limitations associated with the parent compound.

In conclusion, 3-phenyl-1,2,4-thiadiazole-5-thiol (CAS: 20069-34-5) represents a promising scaffold for the development of new therapeutic agents. Its diverse biological activities, coupled with recent advancements in its synthesis and optimization, underscore its potential in addressing unmet medical needs. Future research should focus on further elucidating its mechanisms of action and exploring its applications in combination therapies.